N-(6-(methylthio)benzo[d]thiazol-2-yl)acetamide

• IUPAC Name: N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C10H10N2OS2/c1-6(13)11-10-12-8-4-3-7(14-2)5-9(8)15-10/h3-5H,1-2H3,(H,11,12,13)
• InChI Key: TUKFUPRPMSMENK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(S1)C=C(C=C2)SC
• Molecular Formula: C10H10N2OS2
• Molecular Weight: 238.3 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been widely studied for their diverse biological activities. They are known to exhibit anti-tubercular properties and have been synthesized for use in various therapeutic applications.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

Benzothiazole derivatives typically consist of a benzene ring fused to a thiazole ring. The exact structure can vary depending on the specific substituents attached to the rings.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can be complex and varied, depending on the specific compound and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely depending on the specific compound. Some general properties that are often important include solubility, melting point, and spectral data.

Scientific Research Applications

Antioxidant Properties

• Thiazoles, including our compound of interest, have been investigated for their antioxidant potential. .

Analgesic Activity

• Some thiazole derivatives exhibit analgesic properties. These compounds can alleviate pain by modulating pain receptors or pathways in the nervous system. .

Anti-Inflammatory Effects

• Thiazoles have been studied as anti-inflammatory agents. They can suppress inflammation by inhibiting pro-inflammatory molecules or pathways. .

Antimicrobial and Antifungal Activity

• Thiazoles, including our compound, have demonstrated antimicrobial and antifungal effects. .

Neuroprotective Potential

• Thiazoles are investigated for their neuroprotective properties. .

Antitumor or Cytotoxic Activity

• Certain thiazole derivatives exhibit antitumor or cytotoxic effects. .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

It’s known that benzothiazole derivatives can interact with their targets and cause changes that lead to their biological activity . For instance, some benzothiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Benzothiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Result of Action

Benzothiazole derivatives have been found to have diverse biological activities, which suggest a range of potential molecular and cellular effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(6-(methylthio)benzo[d]thiazol-2-yl)acetamide. For instance, in the presence of water, N-(benzo[d]thiazol-2-yl)acetamide forms three hydrogen bonds, acting as an acceptor to amide NH, and donors to carbonyl of amide and thiazole nitrogen assembles of three different N-(benzo[d]thiazol-2-yl)acetamide molecules .

Future Directions

Given the diverse biological activities exhibited by benzothiazole derivatives, future research in this area is likely to focus on the synthesis of new derivatives and the exploration of their potential therapeutic applications.